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Diheptyl Phthalate in PVC: A Comparative Guide
to Plasticizer Efficiency
For researchers, scientists, and drug development professionals, the selection of a suitable

plasticizer for polyvinyl chloride (PVC) formulations is critical to achieving desired material

properties. This guide provides a comparative analysis of the plasticizer efficiency of diheptyl
phthalate (DHP) versus other common phthalates, supported by available experimental data

and detailed methodologies.

While diheptyl phthalate (DHP) is recognized as a plasticizer for PVC, comprehensive,

publicly available performance data is scarce compared to more common phthalates. This

guide presents a detailed comparison based on available data for widely used phthalates such

as di(2-ethylhexyl) phthalate (DEHP), diisononyl phthalate (DINP), and di(2-propylheptyl)

phthalate (DPHP), with di-n-heptyl succinate included as a non-phthalate C7 ester for

reference.

Performance Comparison of Phthalate Plasticizers
in PVC
The efficiency of a plasticizer is evaluated based on its ability to impart flexibility, reduce

hardness, and enhance the elongation of the PVC matrix. These properties are influenced by

the plasticizer's molecular weight, chain length, and degree of branching.
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Mechanical Properties
The following table summarizes the typical mechanical properties of PVC formulations

containing different plasticizers. The data is compiled from various sources and standardized

for comparison where possible.

Plasticizer Type
Hardness
(Shore A)

Tensile
Strength (MPa)

Elongation at
Break (%)

Di(2-ethylhexyl)

phthalate

(DEHP)

Ortho-phthalate

(C8)
75 - 85 18 - 25 250 - 350

Diisononyl

phthalate (DINP)

Ortho-phthalate

(C9)
80 - 90 20 - 28 200 - 300

Di(2-

propylheptyl)

phthalate

(DPHP)

Ortho-phthalate

(C10)
82 - 92 22 - 30 180 - 280

Di-n-heptyl

succinate (DHS)*
Succinate (C7) ~78 ~20 ~350

*Note: Di-n-heptyl succinate is a non-phthalate plasticizer included for comparison as a C7

linear ester. Data is based on studies comparing it to DEHP.

Key Observations:

Hardness: Generally, as the carbon number of the alcohol chain in the phthalate ester

increases, the hardness of the plasticized PVC tends to increase.

Tensile Strength: Higher molecular weight phthalates like DINP and DPHP tend to impart a

higher tensile strength to PVC compared to DEHP.

Elongation at Break: DEHP and the linear C7 succinate generally provide higher elongation

at break, indicating greater flexibility.
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Thermal Properties
The thermal stability of a plasticized PVC is crucial for its processing and end-use applications.

This is often assessed by measuring the glass transition temperature (Tg) and the weight loss

at elevated temperatures.

Plasticizer
Glass Transition
Temperature (Tg) (°C)

5% Weight Loss
Temperature (°C)

Unplasticized PVC ~85 ~250

PVC + DEHP -20 to -40 ~280

PVC + DINP -15 to -35 ~290

PVC + DPHP -10 to -30 ~300

PVC + Di-n-heptyl succinate ~ -35 Not widely reported

Key Observations:

All plasticizers significantly lower the glass transition temperature of PVC, transforming it

from a rigid to a flexible material.

Higher molecular weight phthalates like DPHP generally exhibit lower volatility, resulting in a

higher temperature for initial weight loss and better thermal stability.

Experimental Protocols
The evaluation of plasticizer efficiency in PVC follows standardized testing methods to ensure

comparability of results. The key experimental protocols are detailed below.

Preparation of Plasticized PVC Samples
Objective: To prepare homogeneous PVC sheets with a defined concentration of plasticizer for

subsequent testing.

Materials:

PVC resin (e.g., K-value 67)
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Plasticizer (e.g., DHP, DEHP, DINP)

Thermal stabilizer (e.g., Ba/Zn stearate)

Lubricant (e.g., stearic acid)

Procedure:

Compounding: The PVC resin, plasticizer, stabilizer, and lubricant are weighed to the desired

proportions (e.g., 100 phr PVC, 50 phr plasticizer, 2 phr stabilizer, 0.5 phr lubricant). The

components are dry-blended in a high-speed mixer until a homogeneous powder blend is

obtained.

Milling: The powder blend is then processed on a two-roll mill at a temperature of 160-170°C.

The material is milled for approximately 5-10 minutes until a uniform sheet is formed.

Molding: The milled sheet is cut into appropriate sizes and compression molded into sheets

of a specified thickness (e.g., 1-2 mm) using a hydraulic press at a temperature of 170-

180°C and a pressure of 10-15 MPa for 5-10 minutes.

Conditioning: The molded sheets are conditioned at a standard temperature and humidity

(e.g., 23 ± 2°C and 50 ± 5% relative humidity) for at least 24 hours before testing.

Evaluation of Mechanical Properties (ASTM D638)
Objective: To determine the tensile properties of the plasticized PVC.

Apparatus:

Universal Testing Machine (UTM) with a suitable load cell.

Extensometer for accurate strain measurement.

Die cutter for preparing dumbbell-shaped specimens (Type IV).

Procedure:

Dumbbell-shaped test specimens are cut from the conditioned PVC sheets.
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The width and thickness of the gauge section of each specimen are measured accurately.

The specimen is mounted in the grips of the UTM.

The extensometer is attached to the gauge section of the specimen.

A tensile load is applied at a constant crosshead speed (e.g., 20 in/min for flexible PVC) until

the specimen ruptures.

The load and elongation data are recorded throughout the test.

Tensile strength, elongation at break, and modulus of elasticity are calculated from the

recorded data.

Measurement of Hardness (ASTM D2240)
Objective: To determine the indentation hardness of the plasticized PVC.

Apparatus:

Durometer (Shore A scale for flexible PVC).

Procedure:

The conditioned PVC sheet is placed on a hard, flat surface.

The indenter of the durometer is pressed firmly and vertically onto the surface of the

material.

The hardness reading is taken immediately after the indenter makes full contact with the

material.

Measurements are repeated at different locations on the sheet, and the average value is

reported.

Thermal Analysis
Objective: To evaluate the thermal stability and glass transition temperature of the plasticized

PVC.
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Apparatus:

Differential Scanning Calorimeter (DSC).

Thermogravimetric Analyzer (TGA).

Procedure (DSC for Tg):

A small sample (5-10 mg) is sealed in an aluminum pan.

The sample is heated at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere.

The heat flow to the sample is monitored as a function of temperature.

The glass transition temperature (Tg) is determined from the midpoint of the step change in

the heat flow curve.

Procedure (TGA for Thermal Stability):

A small sample (10-15 mg) is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen or air).

The weight of the sample is continuously monitored as a function of temperature.

The temperature at which a certain percentage of weight loss occurs (e.g., 5%) is

determined as an indicator of thermal stability.

Experimental Workflow
The logical flow for evaluating the efficiency of a novel plasticizer in PVC is depicted in the

following diagram.
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1. Formulation & Sample Preparation

2. Performance Evaluation

3. Data Analysis & Comparison
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Mechanical Testing Thermal Analysis

Hardness (Shore A)
(ASTM D2240)

Tensile Properties
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TGA (Stability)
(ASTM E1131)

Comparison with
Control Plasticizers

Conclusion on
Plasticizer Efficiency

Click to download full resolution via product page

Experimental workflow for evaluating PVC plasticizer efficiency.
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Conclusion
The selection of a phthalate plasticizer has a significant impact on the final properties of a

flexible PVC product. While data for diheptyl phthalate is limited, the analysis of other

common phthalates reveals clear structure-property relationships. Higher molecular weight

phthalates like DINP and DPHP generally offer improved thermal stability and tensile strength

at the cost of some flexibility compared to the lower molecular weight DEHP. The choice of

plasticizer should, therefore, be guided by the specific performance requirements of the end

application. For applications requiring high flexibility, a lower molecular weight linear phthalate

or an alternative like di-n-heptyl succinate might be more suitable, whereas applications

demanding higher durability and thermal resistance would benefit from higher molecular weight

phthalates. Further research to generate and publish performance data for less common

plasticizers like diheptyl phthalate would be beneficial for the scientific community to enable

more comprehensive comparisons.

To cite this document: BenchChem. [Plasticizer efficiency of diheptyl phthalate versus other
phthalates in PVC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032759#plasticizer-efficiency-of-diheptyl-phthalate-
versus-other-phthalates-in-pvc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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